Cas no 70662-93-0 (Methyl 5-chloro-2-oxo-2,3-dihydropyrimidine-4-carboxylate)

Methyl 5-chloro-2-oxo-2,3-dihydropyrimidine-4-carboxylate is a versatile heterocyclic compound featuring a pyrimidine core with functional groups conducive to further derivatization. Its structure includes a reactive ester moiety and a chloro substituent, enabling selective modifications for pharmaceutical and agrochemical applications. The compound serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of nucleoside analogs and enzyme inhibitors. Its stability under standard conditions and compatibility with common organic reactions enhance its utility in medicinal chemistry research. The presence of both electron-withdrawing and electron-donating groups on the pyrimidine ring facilitates diverse reactivity patterns, making it valuable for scaffold diversification.

Methyl 5-chloro-2-oxo-2,3-dihydropyrimidine-4-carboxylate structure

70662-93-0 structure

Product Name:Methyl 5-chloro-2-oxo-2,3-dihydropyrimidine-4-carboxylate

CAS No:70662-93-0

MF:C₆H₅ClN₂O₃

MW:188.56850028038

CID:3043089

PubChem ID:12482334

Update Time:2025-10-29

Methyl 5-chloro-2-oxo-2,3-dihydropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-chloro-2-oxo-2,3-dihydropyrimidine-4-carboxylate
- methyl 5-chloro-2-hydroxypyrimidine-4-carboxylate
- AK322077
- methyl 5-chloro-2-oxo-1,2-dihydropyrimidine-4-carboxylate
- 4-Pyrimidinecarboxylic acid, 5-chloro-1,2-dihydro-2-oxo-, methyl ester
- Methyl5-chloro-2-oxo-2,3-dihydropyrimidine-4-carboxylate
- SB57813
- DS-11976
- CS-0045585
- 70662-93-0
- methyl 5-chloro-2-oxo-1H-pyrimidine-6-carboxylate
- C6H5ClN2O3
- methyl 5-chloro-2-oxo-1H-pyrimidine-4-carboxylate
- VCA66293
- AKOS006326497
- F20060
- METHYL 5-CHLORO-2-OXO-1,2-DIHYDRO-4-PYRIMIDINECARBOXYLATE
- Inchi： 1S/C6H5ClN2O3/c1-12-5(10)4-3(7)2-8-6(11)9-4/h2H,1H3,(H,8,9,11)
- InChI Key： ATBCOWHAVCMDEN-UHFFFAOYSA-N
- SMILES： ClC1C=NC(NC=1C(=O)OC)=O

Computed Properties

Exact Mass: 187.9988697g/mol
Monoisotopic Mass: 187.9988697g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.8
XLogP3: 0.2

Methyl 5-chloro-2-oxo-2,3-dihydropyrimidine-4-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

Methyl 5-chloro-2-oxo-2,3-dihydropyrimidine-4-carboxylate Pricemore >>

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